Cas no 42940-56-7 (7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile)
42940-56-7 structure
Product Name:7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile
CAS No:42940-56-7
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD00012103
CID:333981
PubChem ID:343672
Update Time:2025-04-19
7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7,9-dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile
- 6,10-dicyano-8-azaspiro[4,5]decane-7,9-dione
- 7,9-Dioxo-8-aza-spiro[4.5]decan-6,10-dicarbonitril
- 7,9-dioxo-8-aza-spiro[4.5]decane-6,10-dicarbonitrile
- SR-01000316867
- NSC400097
- SCHEMBL8423510
- SMR001875365
- AN-319/13364017
- 42940-56-7
- 7,9-Dioxo-8-azaspiro(4.5)decane-6,10-dicarbonitrile
- MFCD00012103
- SB44090
- NS00125786
- FT-0684240
- DTXSID80321962
- MLS003171479
- 7,9-DIOXO-8-AZASPIRO(4.5)DECANE-6,10-DICARBONITRILE, 98%, MIXT. (+/-)/MESO
- NSC 400097
- AKOS000521045
- 8-Azaspiro[4.5]decane-6,10-dicarbonitrile, 7,9-dioxo-
- AKOS017259227
- CS-0332316
- CHEMBL2131375
- LS-04495
- SR-01000316867-1
- NSC-400097
- Y9WBM9J743
- ALBB-014274
- 7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile
-
- MDL： MFCD00012103
- Inchi： 1S/C11H11N3O2/c12-5-7-9(15)14-10(16)8(6-13)11(7)3-1-2-4-11/h7-8H,1-4H2,(H,14,15,16)
- InChI Key： USIMPDHJLHKMKA-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)C2(C(C#N)C(N1)=O)CCCC2
Computed Properties
- Exact Mass: 217.08500
- Monoisotopic Mass: 217.085127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.8
- XLogP3: 1
Experimental Properties
- Density: 1.32
- Melting Point: 182-185 °C(lit.)
- Boiling Point: 558.2°Cat760mmHg
- Flash Point: 291.4°C
- Refractive Index: 1.554
- PSA: 93.75000
- LogP: 0.81156
7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Security Information
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM214363-5g |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 97% | 5g |
$711 | 2021-08-04 | |
| Chemenu | CM214363-250mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 97% | 250mg |
$*** | 2023-03-30 | |
| abcr | AB408766-500 mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 500MG |
€254.60 | 2022-06-10 | ||
| abcr | AB408766-1 g |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB408766-5 g |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 5g |
€907.00 | 2023-04-25 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D879056-500mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 95% | 500mg |
￥2,897.10 | 2022-01-11 | |
| Matrix Scientific | 063982-500mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 500mg |
$237.00 | 2023-09-10 | ||
| TRC | D263590-250mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | D263590-500mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | D263590-1000mg |
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile |
42940-56-7 | 1g |
$ 720.00 | 2022-06-05 |
7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
42940-56-7 (7,9-Dioxo-8-azaspiro4.5decane-6,10-dicarbonitrile) Related Products
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